1-chloroethyl N-acetyl-N-methylcarbamate

• Molecular Formula: C6H10ClNO3
• Molecular Weight: 179.60 g/mol
• IUPAC Name: 1-chloroethyl N-acetyl-N-methylcarbamate
• InChI: InChI=1S/C6H10ClNO3/c1-4(7)11-6(10)8(3)5(2)9/h4H,1-3H3
• InChI Key: UQIKKSZAYPVDTB-UHFFFAOYSA-N
• Canonical SMILES: CC(OC(=O)N(C)C(=O)C)Cl

Description

1-Chloroethyl N-acetyl-N-methylcarbamate is a carbamate derivative characterized by a chloroethyl group, an acetylated N-methylamine, and a carbamate functional group. For instance, 1-chloroethyl chloroformate (ACE-Cl), a closely related reagent, is extensively used for N-demethylation of tertiary amines (e.g., converting morphine to normorphine) . The presence of the chloroethyl group in the target compound likely confers similar reactivity, enabling selective cleavage of methyl or benzyl protecting groups under controlled conditions .

Comparison with Similar Compounds

Table 1: Key Structural Differences and Reactivity Profiles

Compound Name	Structural Features	Reactivity/Applications	Reference
1-Chloroethyl N-acetyl-N-methylcarbamate	Chloroethyl, acetyl, N-methylcarbamate	Likely used in dealkylation or as a protecting group	—
1-Chloroethyl chloroformate (ACE-Cl)	Chloroethyl, chloroformate	N-demethylation of tertiary amines (e.g., morphine → normorphine)
Ethyl N,N-bis(2-chloroethyl)carbamate	Two chloroethyl groups, ethyl carbamate	Alkylating agent; potential DNA cross-linking
Chloromethyl N,N-dimethylcarbamate	Chloromethyl, dimethylcarbamate	Pesticide; carbamate-enzyme interactions
Methyl N-(4-chlorophenyl)carbamate	Chlorophenyl, methyl carbamate	Acetylcholinesterase inhibition

Key Observations:

Role of Halogen Substituents :

• The chloroethyl group in ACE-Cl and the target compound facilitates nucleophilic substitution reactions, critical for dealkylation . In contrast, chloromethyl (in Chloromethyl N,N-dimethylcarbamate) exhibits milder reactivity, suited for enzyme inhibition .
• Replacement of chlorine with bulkier halogens (e.g., bromine or iodine) reduces reactivity due to steric hindrance, as seen in Ethyl N,N-bis(2-bromoethyl)carbamate .

Biological Activity: Methyl N-(4-chlorophenyl)carbamate demonstrates acetylcholinesterase inhibition, a property absent in non-chlorinated analogs like Methyl N-phenylcarbamate . This highlights the importance of chlorine’s electronegativity in enhancing binding interactions. Ethyl N,N-bis(2-chloroethyl)carbamate’s DNA cross-linking ability contrasts with the target compound’s presumed role in synthetic chemistry, underscoring how structural context dictates application.

Synthetic Utility :

• ACE-Cl’s efficacy in N-demethylation suggests that the target compound could serve as a specialized carbamoylating agent, introducing acetyl-N-methyl groups during synthesis.
• Compared to 1-iodoethyl isopropyl carbonate (used in cefpodoxime proxetil synthesis), chloroethyl derivatives generally offer better leaving-group ability, enabling faster reaction kinetics .

Stability and Selectivity

• Steric Effects : Cyclic analogs like Benzyl N-({1-[(chlorosulfonyl)methyl]cyclobutyl}methyl)carbamate show reduced reactivity compared to acyclic counterparts due to ring strain, a factor relevant when comparing carbamates with bulky substituents.
• Electronic Effects : The acetyl group in the target compound may stabilize intermediates during reactions, a feature absent in simpler carbamates like Methyl Chloroacetylcarbamate .

Case Study: N-Demethylation Efficiency

A comparative study of dealkylation agents reveals:

• ACE-Cl achieves >80% yield in N-demethylation of benztropine derivatives , whereas 4-chlorophenyl chlorothionoformate requires harsher conditions (refluxing dichloromethane) for similar efficacy .